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Compound of Interest

Compound Name: PD0166285

Cat. No.: B1683963

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
PD0166285, a WEEL1 inhibitor used in laboratory research. Adherence to these procedures is
critical to ensure personnel safety and environmental protection.

Hazard Identification and Safety Summary

PD0166285 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. It is imperative that this compound and its containers are handled and disposed of as
hazardous chemical waste.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]

Personal Protective Equipment (PPE)

Before handling PD0166285, ensure the following personal protective equipment is worn:
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Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile).

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.
Step-by-Step Disposal Protocol
1. Waste Collection:
e Solid Waste:

o Collect unused solid PD0166285 and any materials contaminated with the solid (e.g.,
weighing paper, contaminated gloves, pipette tips) in a dedicated, clearly labeled
hazardous waste container.

o The container must be sealable and made of a material compatible with the chemical.
e Liquid Waste (Solutions):

o Collect solutions of PD0166285 (e.g., in DMSO) in a dedicated, sealed, and clearly
labeled hazardous waste container for liquid chemical waste.

o Do not mix with other waste streams unless compatibility has been confirmed.
o Empty Containers:

o Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).
The rinsate must be collected as hazardous liquid waste.

o After rinsing, the container can be disposed of according to institutional guidelines for
chemically contaminated glassware or plasticware.

2. Labeling:
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o All waste containers must be clearly labeled with:

"Hazardous Waste"

o

[¢]

The full chemical name: "PD0166285"

[¢]

The associated hazards (e.g., "Toxic," "Harmful if Swallowed," "Hazardous to the Aquatic
Environment").

The date of waste accumulation.

o

3. Storage:

o Store waste containers in a designated, secure area away from incompatible materials such
as strong acids, alkalis, and oxidizing agents[1].

e The storage area should be cool, well-ventilated, and have secondary containment to
prevent spills.

4. Disposal:
» Dispose of the contents and container through an approved waste disposal plant[1].

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal of the hazardous waste.

e Do not dispose of PD0166285 down the drain or in the regular trash.
Spill and Emergency Procedures
¢ In case of a spill:

o Evacuate the immediate area.

o Ensure adequate ventilation.

o Wear appropriate PPE as listed above.
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o Absorb liquid spills with an inert, non-combustible absorbent material (e.g., vermiculite,
sand).

o For solid spills, carefully sweep or scoop the material to avoid creating dust.
o Collect all contaminated materials in a sealed, labeled hazardous waste container.

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

o First Aid:

o If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth. Do NOT induce vomiting[1].

o Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes|[1].

o Eye Contact: Flush eyes immediately with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention[1].

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen[1].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
PD0166285 waste.

Identify Waste Type

Solid Waste Collect in Labeled
(powder, contaminated labware) Solid Hazardous Waste Container

Contact Institutional EHS
for Waste Pickup

Waste Generation Store in Designated Disposal via
(PD0166285) Secondary Containment Area Approved Waste Facilty

Liquid Waste Collect in Labeled
(solutions, rinsate) Liquid Hazardous Waste Container
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of PD0166285 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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